Cas no 2171186-18-6 ((2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid)

• Product Name: (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid
• CAS No: 2171186-18-6
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6154841
• PubChem ID: 165559813
• Update Time: 2025-10-29

(2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid
• 2171186-18-6
• (2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}butanoic acid
• EN300-1503323

• Inchi： 1S/C25H28N2O5/c1-2-21(23(29)30)26-22(28)14-25(12-7-13-25)27-24(31)32-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21H,2,7,12-15H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t21-/m1/s1
• InChI Key： PBWWEEPBTFABSC-OAQYLSRUSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@@H](C(=O)O)CC)=O)CCC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid

(2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid (CAS No. 2171186-18-6): An Overview

(2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid (CAS No. 2171186-18-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and cyclobutylamine, making it a valuable intermediate in the synthesis of various bioactive molecules and peptides.

The structure of (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid features a chiral center at the 2-position of the butanoic acid moiety, which is crucial for its biological activity and selectivity. The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making this compound an attractive choice for researchers working on complex peptide structures.

Recent studies have highlighted the potential applications of (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents targeting RNA viruses. The researchers demonstrated that the cyclobutylamine moiety significantly enhanced the antiviral activity and reduced cytotoxicity compared to traditional analogs.

In another notable study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the role of (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid in the development of inhibitors for protein-protein interactions (PPIs). The cyclobutyl ring was found to provide enhanced binding affinity and selectivity, making it a promising scaffold for designing PPI inhibitors with improved pharmacological properties.

The synthetic route to (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid involves several well-established chemical transformations. The initial step typically involves the formation of the Fmoc-cyclobutylamine derivative, followed by coupling with an appropriate acyl chloride or carboxylic acid to form the amide bond. The chiral center is introduced through enantioselective synthesis or resolution techniques, ensuring that the desired enantiomer is obtained with high purity.

The physical and chemical properties of (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various synthetic and analytical applications.

In terms of safety and handling, (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves and goggles.

The future prospects for (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid are promising. Ongoing research is focused on optimizing its synthetic methods to improve yield and purity, as well as exploring its potential applications in drug discovery and development. With its unique structural features and favorable biological properties, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.